Cas no 558453-97-7 (3-Perylenamine, N,N-bis(9,9-dimethyl-9H-fluoren-2-yl)-)

• Product Name: 3-Perylenamine, N,N-bis(9,9-dimethyl-9H-fluoren-2-yl)-
• CAS No: 558453-97-7
• MF: C₅₀H₃₇N
• MW: 651.83549284935
• CID: 335813
• PubChem ID: 71441480
• Update Time: 2025-04-19

3-Perylenamine, N,N-bis(9,9-dimethyl-9H-fluoren-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 3-Perylenamine, N,N-bis(9,9-dimethyl-9H-fluoren-2-yl)-
• N,N-bis(9,9-dimethylfluoren-2-yl)perylen-3-amine
• DTXSID70850413
• 558453-97-7
• N,N-BIS(9,9-DIMETHYL-9H-FLUOREN-2-YL)PERYLEN-3-AMINE

• Inchi： 1S/C50H37N/c1-49(2)42-20-7-5-14-33(42)35-24-22-31(28-44(35)49)51(32-23-25-36-34-15-6-8-21-43(34)50(3,4)45(36)29-32)46-27-26-40-38-17-10-13-30-12-9-16-37(47(30)38)39-18-11-19-41(46)48(39)40/h5-29H,1-4H3
• InChI Key： QSWISYCSEQOCKM-UHFFFAOYSA-N
• SMILES： N(C1=CC=C2C3C=CC=C4C=CC=C(C=34)C3=CC=CC1=C23)(C1C=CC2C3C=CC=CC=3C(C)(C)C=2C=1)C1C=CC2C3C=CC=CC=3C(C)(C)C=2C=1

Computed Properties

• Exact Mass: 651.292600184g/mol
• Monoisotopic Mass: 651.292600184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 51
• Rotatable Bond Count: 3
• Complexity: 1220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14
• Topological Polar Surface Area: 3.2Ų